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Compound of Interest

Compound Name: Octyl 2-methylbutyrate

CAS No.: 29811-50-5

Cat. No.: B1193954

Get Quote

Part 1: Executive Summary & Technical Verdict
Octyl 2-methylbutyrate (CAS: 29811-50-5) is a fatty ester widely used for its green, fruity, and

waxy notes.[1][2] Its analysis presents a classic chromatographic dichotomy: the need for

robust quantification in raw material QC versus the need for high-specificity identification in

complex matrices (e.g., essential oils, biofluids).

The Verdict:

Use GC-FID for Raw Material Purity Assays and Routine QC.[1] Its wide linear dynamic

range and uniform response factor for hydrocarbons make it the "Gold Standard" for

quantifying the ester content in synthesized batches (>98% purity).

Use GC-MS (SIM Mode) for Trace Analysis and Matrix Profiling.[1] When detecting Octyl
2-methylbutyrate at ppm levels in perfume blends or biological samples, MS is non-

negotiable to deconvolute it from co-eluting terpenes and isomeric esters (e.g., Octyl 3-

methylbutyrate).[1]
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Part 2: Analyte Dossier & Physicochemical Context
Understanding the molecule is the first step in method design. Octyl 2-methylbutyrate is a

mid-volatility ester.[1]

Parameter Value Analytical Implication

Molecular Formula C₁₃H₂₆O₂ MW = 214.34 g/mol .[1][2][3][4]

Boiling Point ~254°C

Requires a final oven temp

>260°C to ensure carryover

removal.

Polarity Low-Medium

Compatible with non-polar

(5%-phenyl) and polar (PEG)

columns.[1][3]

Retention Index (RI)
DB-5 (Non-polar): ~1420DB-

WAX (Polar): ~1620

Elutes in the "heart" of the

chromatogram, often near

sesquiterpenes.[3]

Chirality Yes (C2 position)

Standard analysis is achiral.[1]

[3] Enantiomeric separation

requires Beta-DEX columns.[1]

Part 3: Experimental Methodologies
The following protocols are synthesized from standard industry practices for fatty ester analysis

and specific retention data for this analyte.

Chromatographic Separation (Common to FID & MS)[1]
[5]

Column: Agilent J&W DB-5ms (or equivalent: Rtx-5, ZB-5).

Dimensions: 30 m × 0.25 mm ID × 0.25 µm film thickness.[1]

Carrier Gas: Helium (Constant Flow: 1.0 mL/min).[1]
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Inlet: Split/Splitless (250°C).

Split Ratio: 50:1 for neat oils; 10:1 for trace extracts.[1]

Oven Program:

Hold at 60°C for 1 min.

Ramp 10°C/min to 200°C.

Ramp 20°C/min to 280°C.

Hold 5 min.

Detector Configurations
Method A: GC-FID (Flame Ionization Detector)

Temp: 300°C.

Gases: H₂ (30 mL/min), Air (400 mL/min), Makeup (N₂ at 25 mL/min).[1]

Quantification: Internal Standard Method (ISTD).[1]

Recommended ISTD:Dodecane or Methyl Decanoate (elutes separately from Octyl 2-
methylbutyrate).[1]

Method B: GC-MS (Mass Spectrometry)
Source Temp: 230°C; Quad Temp: 150°C.[1]

Ionization: Electron Impact (EI) at 70 eV.[1]

Acquisition Modes:

Full Scan: m/z 35–350 (for identification).[1]

SIM (Selected Ion Monitoring): For trace quantification.[1]

Target Ions for Octyl 2-methylbutyrate:
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Quant Ion:m/z 57 (Base peak, sec-butyl cation).[1]

Qualifier Ions:m/z 85 (McLafferty rearrangement), m/z 43, m/z 29.[1]

Part 4: Performance Comparison Data
The following table contrasts the performance metrics based on validated ester analysis

workflows.

Feature GC-FID GC-MS (Scan/SIM)

Linear Dynamic Range
Excellent (>10⁶).[1][3] Linear

from 10 ppm to neat.

Limited (10³–10⁴).[1][3]

Saturation occurs easily at

high concentrations.[1]

Limit of Detection (LOD) ~1–5 ng on-column.[1][3]
Scan: ~1 ngSIM: ~0.01 ng

(High Sensitivity).

Selectivity

Low. Relies solely on

Retention Time (RT).[1][3]

Prone to false positives in

complex oils.[1]

High. Mass spectral fingerprint

confirms identity even if RT

shifts slightly.[1][3]

Quantification Accuracy

High (<1% RSD). Response is

proportional to carbon mass.[1]

[3]

Medium (<5% RSD). Ionization

efficiency varies; requires

frequent tuning.[1][3]

Maintenance Cost
Low.[1][3] Robust, "workhorse"

detector.

High. Source cleaning,

vacuum pump maintenance,

tuning.[1]

Selectivity Case Study: The "Isobaric Trap"
In a complex fruit extract, Octyl 2-methylbutyrate (RI 1420) often co-elutes with Octyl 3-

methylbutyrate (Isovalerate isomer) or specific sesquiterpenes.[1]

FID: Cannot distinguish them. Result is a single, over-quantified peak.[1]
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MS: Can distinguish based on the ratio of m/z 57 (2-methyl) vs m/z 43/85 patterns, though

these isomers have very similar spectra.[1] Note: For strict isomer differentiation,

chromatographic separation (GC) is more critical than MS detection.

Part 5: Visualization & Workflow Logic
Analytical Decision Matrix

Start: Analyze Octyl 2-methylbutyrate

What is the Sample Matrix?

Raw Material / Synthetic Batch
(>90% Purity)

High Conc.

Complex Matrix
(Essential Oil, Biofluid, Food)

Low Conc. / Interferences

Goal: Precise Purity Assay? Goal: Identification/Trace Quant?

RECOMMENDATION:
GC-FID

(High Linearity, Robust)

If Standards Available
& Matrix Simple

RECOMMENDATION:
GC-MS (SIM)

(High Selectivity, Sensitive)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate detector based on sample matrix and

analytical goals.
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Mass Spectral Fragmentation Pathway[1]
Understanding the MS signals is crucial for confirmation.[1]

Molecular Ion
[M]+ m/z 214

(Weak/Absent)

Alpha Cleavage
Loss of Octoxy group

McLafferty
Rearrangement

Base Peak
[C4H9]+
m/z 57

(sec-butyl cation)

Major Pathway

Rearrangement Ion
[C5H9O]+

m/z 85

Diagnostic

Click to download full resolution via product page

Figure 2: Simplified fragmentation pathway of Octyl 2-methylbutyrate in Electron Impact (EI)

MS.[1][3] The m/z 57 ion is the primary target for SIM quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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